Cas no 1326936-23-5 (4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline)

4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline is a structurally complex quinoline derivative featuring a piperazine and piperidine moiety, which may confer selective binding affinity for specific biological targets. The incorporation of a 2-ethoxyphenyl group enhances lipophilicity, potentially improving membrane permeability, while the 6-fluoro substitution could influence electronic properties and metabolic stability. The piperidine-1-carbonyl group at the 3-position may contribute to conformational rigidity, aiding in receptor interaction. This compound is of interest in medicinal chemistry for its potential as a scaffold in the development of pharmacologically active agents, particularly in CNS or GPCR-related applications. Its synthetic versatility allows for further derivatization to optimize physicochemical and pharmacokinetic properties.

4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline structure

1326936-23-5 structure

Product Name:4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline

CAS No:1326936-23-5

MF:C₂₇H₃₁FN₄O₂

MW:462.559049844742

CID:5324233

Update Time:2025-05-28

4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

- (4-(4-(2-ethoxyphenyl)piperazin-1-yl)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone
- 4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline
- {4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoroquinolin-3-yl}(piperidin-1-yl)methanone
- STL128316
- [4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoroquinolin-3-yl]-piperidin-1-ylmethanone
- Inchi： 1S/C27H31FN4O2/c1-2-34-25-9-5-4-8-24(25)30-14-16-31(17-15-30)26-21-18-20(28)10-11-23(21)29-19-22(26)27(33)32-12-6-3-7-13-32/h4-5,8-11,18-19H,2-3,6-7,12-17H2,1H3
- InChI Key： QWRTUMWYKHTVEK-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(C=1)=C(C(=CN=2)C(N1CCCCC1)=O)N1CCN(C2C=CC=CC=2OCC)CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 34
Rotatable Bond Count: 5
Complexity: 667
XLogP3: 4.6
Topological Polar Surface Area: 48.9

4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6609-6645-2μmol	4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline	1326936-23-5	2μmol	$57.0	2023-09-07
Life Chemicals	F6609-6645-5μmol	4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline	1326936-23-5	5μmol	$63.0	2023-09-07
Life Chemicals	F6609-6645-10μmol	4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline	1326936-23-5	10μmol	$69.0	2023-09-07
Life Chemicals	F6609-6645-1mg	4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline	1326936-23-5	1mg	$54.0	2023-09-07
Life Chemicals	F6609-6645-2mg	4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline	1326936-23-5	2mg	$59.0	2023-09-07
Life Chemicals	F6609-6645-3mg	4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline	1326936-23-5	3mg	$63.0	2023-09-07
Life Chemicals	F6609-6645-4mg	4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline	1326936-23-5	4mg	$66.0	2023-09-07
Life Chemicals	F6609-6645-5mg	4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline	1326936-23-5	5mg	$69.0	2023-09-07
Life Chemicals	F6609-6645-10mg	4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline	1326936-23-5	10mg	$79.0	2023-09-07
Life Chemicals	F6609-6645-15mg	4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-fluoro-3-(piperidine-1-carbonyl)quinoline	1326936-23-5	15mg	$89.0	2023-09-07